Cas no 1805260-19-8 (4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine
• CAS No: 1805260-19-8
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4868897
• Update Time: 2025-06-09

4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-2-1-3(8)12-6(11)4(2)5(9)10/h1,5H
• InChI Key： NVZHRJLKUXXYCF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine

Comprehensive Overview of 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1805260-19-8)

4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1805260-19-8) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substitutions, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring chloro, fluoro, and iodo functional groups, offers exceptional reactivity, making it a valuable building block for drug discovery and crop protection agents.

In recent years, the demand for halogenated pyridines like 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine has surged due to their role in developing next-generation small-molecule therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential applications in targeted drug delivery and precision farming, aligning with global trends toward personalized medicine and environmentally friendly pest control. The compound's CAS No. 1805260-19-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine involves multi-step halogenation processes, ensuring high purity and yield for industrial-scale production. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in proteolysis-targeting chimeras (PROTACs) and kinase inhibitors. Additionally, the iodo substitution provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern organic chemistry.

From an environmental perspective, the compound's fluoro and chloro substituents contribute to its biodegradability profile, addressing growing concerns about green chemistry and sustainable synthesis. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). As regulatory bodies emphasize safer chemical alternatives, CAS No. 1805260-19-8 is increasingly studied for its eco-friendly potential.

In the pharmaceutical sector, 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine is explored for its role in anticancer drug candidates and antiviral agents, with recent studies highlighting its efficacy against RNA viruses. Its mechanism of action often involves interference with enzyme inhibition or protein-protein interactions, making it a versatile scaffold for medicinal chemistry.

For researchers and manufacturers, understanding the spectroscopic properties (e.g., NMR, IR) and chromatographic behavior of this compound is essential for quality control. Advanced analytical techniques like HPLC-MS and X-ray crystallography are routinely employed to characterize its purity and crystalline structure, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 4-Chloro-3-(difluoromethyl)-6-fluoro-2-iodopyridine (CAS No. 1805260-19-8) represents a cornerstone in contemporary chemical research, bridging gaps between drug development, agrochemical innovation, and sustainability. Its multifaceted applications and adaptability to green synthesis methodologies position it as a compound of enduring scientific and industrial significance.